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Compound of Interest

Compound Name: MB-07344

Cat. No.: B1258760

For Researchers, Scientists, and Drug Development Professionals

Introduction

MB-07344 is a potent and selective thyroid hormone receptor-beta (TR[3) agonist, with a
reported Ki of 2.17 nM.[1] As a TR[3 agonist, MB-07344 plays a crucial role in regulating lipid
metabolism and has been investigated for its cholesterol-lowering properties.[2] This document
provides detailed protocols for the preparation of MB-07344 solutions and summarizes
available stability data. The information is intended to guide researchers in the effective use of
this compound in a laboratory setting.

Mechanism of Action

MB-07344 selectively binds to and activates the thyroid hormone receptor-beta. This receptor
is a nuclear hormone receptor that, upon activation, forms a complex with the retinoid X
receptor (RXR). This heterodimer then binds to specific DNA sequences known as thyroid
hormone response elements (TRES) in the promoter regions of target genes. This binding
modulates the transcription of genes primarily involved in lipid metabolism, leading to a
reduction in plasma cholesterol levels.
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Stock Solution Preparation Workflow

Weigh MB-07344 Powder

'

Add DMSO

'

Vortex for 1-2 min

Fully Dissolved?

Sonicate for 5-10 min Aliquot into Vials

:

Store at -20°C or -80°C
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In Vivo Formulation Workflow

Start with DMSO Stock Solution

Add 40% PEG300

'

Vortex to Mix

'

Add 5% Tween-80

'

Vortex to Mix

'

Add 45% Saline

'

Vortex to Final Clear Solution

Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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